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Compound of Interest

Compound Name: Umbellulone

Cat. No.: B1197196 Get Quote

For Immediate Implementation: This document provides essential safety and logistical

procedures for the proper disposal of umbellulone in a laboratory setting. Researchers,

scientists, and drug development professionals should adhere to these guidelines to ensure

personal safety and environmental compliance.

Umbellulone, a monoterpene ketone, is classified as a combustible solid with acute oral

toxicity. Proper handling and disposal are critical to mitigate potential health hazards, including

severe headaches and respiratory irritation. The following procedures outline the necessary

steps for the safe management of umbellulone waste.

Safety and Handling Precautions
Before initiating any disposal procedures, ensure that all personnel are equipped with the

appropriate personal protective equipment (PPE). This includes, but is not limited to:

Gloves: Chemical-resistant gloves (e.g., nitrile) are mandatory.

Eye Protection: Safety glasses or goggles must be worn.

Respiratory Protection: Use a NIOSH-approved respirator if there is a risk of inhaling dust or

vapors.

Lab Coat: A standard laboratory coat should be worn to protect from skin contact.
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Work should be conducted in a well-ventilated area, preferably within a chemical fume hood, to

minimize inhalation exposure. Avoid the formation of dust when handling the solid form of

umbellulone.

Quantitative Data Summary
The following table summarizes the key quantitative data for umbellulone based on available

Safety Data Sheets (SDS).

Property Value

GHS Classification Acute Toxicity, Oral (Category 4)[1]

Signal Word Warning[1]

Hazard Statements H302: Harmful if swallowed[1]

Storage Class 11: Combustible Solids[1]

Water Hazard Class WGK 3 (Germany)[1]

Step-by-Step Disposal Procedures
The proper disposal method for umbellulone waste depends on its form (solid, liquid, or

contaminated labware).

Disposal of Solid Umbellulone Waste
Collection: Collect pure umbellulone or residues in a clearly labeled, sealed container. The

container should be compatible with chemical waste and properly marked as "Hazardous

Waste."

Labeling: The label must include the name "Umbellulone," the associated hazards (e.g.,

"Combustible," "Acutely Toxic"), and the date of accumulation.

Storage: Store the sealed container in a designated hazardous waste accumulation area,

away from incompatible materials.
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Disposal: Arrange for pickup and disposal by a licensed hazardous waste management

company. Do not attempt to dispose of solid umbellulone in regular laboratory trash.

Disposal of Umbellulone Solutions
Collection: Collect liquid waste containing umbellulone in a sealed, leak-proof container.

The container must be clearly labeled as "Hazardous Waste."

Labeling: The label should specify the contents, including "Umbellulone" and the solvent

used, along with the approximate concentration. Indicate all relevant hazards.

Storage: Store the container in a designated hazardous waste area, ensuring it is

segregated from incompatible chemicals.

Disposal: The waste must be disposed of through a certified hazardous waste contractor. Do

not pour umbellulone solutions down the drain.

Disposal of Contaminated Labware and Materials
Decontamination: Whenever possible, decontaminate labware (e.g., glassware) by rinsing

with a suitable solvent (e.g., ethanol or acetone). The rinsate must be collected and treated

as hazardous liquid waste.

Collection of Non-Decontaminated Materials: For items that cannot be decontaminated (e.g.,

pipette tips, gloves, paper towels), place them in a sealed, puncture-resistant container lined

with a plastic bag.

Labeling: Label the container as "Hazardous Waste" and specify "Umbellulone
Contaminated Debris."

Disposal: Dispose of the container through your institution's hazardous waste management

program.

Umbellulone-Induced Headache Signaling Pathway
Umbellulone is known to induce headaches through the activation of the Transient Receptor

Potential Ankyrin 1 (TRPA1) channel on trigeminal sensory neurons. The following diagram

illustrates this signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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